molecular formula C15H17F3N4O2S B6428484 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one CAS No. 2034291-09-1

4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Cat. No.: B6428484
CAS No.: 2034291-09-1
M. Wt: 374.4 g/mol
InChI Key: FMTZXGPJBATMJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a triazolone derivative featuring a 4,5-dihydrotriazol-5-one core. Key structural elements include:

  • A piperidin-4-yl group substituted with a 4-methylthiophene-2-carbonyl moiety.
  • A trifluoromethyl (-CF₃) group at position 2.
  • A methyl (-CH₃) group at position 3.

Triazolone derivatives are widely studied for their biological activities, including antimicrobial, herbicidal, and enzyme-inhibitory properties . The trifluoromethyl group enhances metabolic stability and lipophilicity, while the methylthiophene substituent may influence target binding specificity .

Properties

IUPAC Name

4-methyl-2-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-5-(trifluoromethyl)-1,2,4-triazol-3-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17F3N4O2S/c1-9-7-11(25-8-9)12(23)21-5-3-10(4-6-21)22-14(24)20(2)13(19-22)15(16,17)18/h7-8,10H,3-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMTZXGPJBATMJQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CSC(=C1)C(=O)N2CCC(CC2)N3C(=O)N(C(=N3)C(F)(F)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17F3N4O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

374.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

The compound 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS Number: 2034291-09-1) is a novel chemical entity that has garnered attention due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological properties, structure-activity relationship (SAR), and any relevant case studies.

Chemical Structure and Properties

The compound features a complex structure that includes a piperidine ring, a triazole moiety, and a thiophene derivative. Its molecular formula is C15H17F3N4O2SC_{15}H_{17}F_3N_4O_2S with a molecular weight of approximately 374.38 g/mol. The presence of trifluoromethyl and methylthiophene groups suggests potential interactions with biological targets.

Biological Activity

Antimicrobial Properties
Preliminary studies indicate that compounds similar to this structure exhibit antimicrobial properties. For instance, derivatives containing piperidine and thiophene rings have shown efficacy against various bacterial strains. The mechanism of action is hypothesized to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways.

Anticancer Activity
Research has suggested that triazole derivatives can inhibit cancer cell proliferation. A related study demonstrated that modifications in the triazole ring can enhance cytotoxicity against cancer cell lines. The specific activity of our compound against different cancer types remains to be fully elucidated but shows promise based on structural similarities with known anticancer agents.

Enzyme Inhibition
The compound's potential as an enzyme inhibitor is notable. For example, piperidine derivatives have been explored as inhibitors of enzymes such as acetylcholinesterase and various kinases. The specific interaction profile of 4-methyl-1-[1-(4-methylthiophene-2-carbonyl)piperidin-4-yl]-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one with these enzymes could provide insights into its therapeutic applications.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Key findings from related studies indicate:

Substituent Effect on Activity
Trifluoromethyl groupEnhances lipophilicity and bioavailability
Methylthiophene moietyIncreases binding affinity to target proteins
Piperidine ringEssential for maintaining biological activity

Case Studies

Several studies have reported on similar compounds and their biological activities:

  • Inhibition of Factor Xa : Derivatives with triazole structures were shown to inhibit Factor Xa effectively, suggesting that our compound may have anticoagulant properties .
  • Antimicrobial Activity : A related piperidine derivative demonstrated significant antibacterial activity against resistant strains . This indicates that modifications around the piperidine core can lead to enhanced antimicrobial effects.
  • Cytotoxicity in Cancer Models : A study on structurally similar triazoles indicated potent cytotoxic effects in various cancer cell lines, leading researchers to explore further modifications for improved efficacy .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares structural analogs based on substituent variations and their implications:

Compound Name / Substituents Core Structure Key Substituents Biological Activity/Application Reference
Target Compound 4,5-dihydro-1H-1,2,4-triazol-5-one - 4-Methyl
- 3-CF₃
- Piperidin-4-yl (4-methylthiophene-2-carbonyl)
Potential herbicidal/antimicrobial* [Hypoth.]
4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(5-methyl-1-p-tolyl-1H-1,2,3-triazol-4-yl)-... 4,5-dihydro-1H-pyrazol - Chlorophenyl
- Fluorophenyl
- Triazolyl
Antimicrobial (e.g., Staphylococcus)
4,5-dihydro-3-methyl-1-(4-chloro-2-fluorophenyl)-4-difluoromethyl-1,2,4-triazol-5-(1H)-one 4,5-dihydro-1H-1,2,4-triazol-5-one - Difluoromethyl
- Chloro/fluorophenyl
Herbicide intermediate (carfentrazone-ethyl)
5-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperidin-4-yl}-4-phenyl-4H-1,2,4-triazole-3-thiol 1,2,4-triazole - CF₃-pyridinyl
- Thiol (-SH)
Unknown (supplier-listed)

Key Observations:

  • Trifluoromethyl vs. Halogen Substituents : The target compound’s -CF₃ group may enhance oxidative stability compared to chloro/bromo derivatives, which are prone to metabolic dehalogenation .
  • Methyl Group Position : The 4-methyl group on the triazolone core may reduce steric hindrance relative to bulkier substituents (e.g., benzothiazol in ), enhancing solubility .

Physicochemical Properties

  • Crystallinity : Piperidinyl-triazolone derivatives often form stable crystals, with SHELX software widely used for structure refinement (e.g., ). The target compound’s crystal packing may involve C-H···O/N interactions, as seen in isostructural analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.